Cas no 1807262-27-6 (Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate
• CAS No: 1807262-27-6
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5010721
• Update Time: 2025-10-18

Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate

• Inchi： 1S/C14H17NO3/c1-3-10-5-13(9-16)11(6-12(10)8-15)7-14(17)18-4-2/h5-6,16H,3-4,7,9H2,1-2H3
• InChI Key： MNIXNWSOCOKGPM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)C(CC)=CC=1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 320
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate

Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate (CAS No. 1807262-27-6): An Overview of Its Structure, Properties, and Applications

Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate (CAS No. 1807262-27-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its complex molecular framework, which includes a cyano group, an ethyl substituent, and a hydroxymethyl group, all attached to a phenyl ring. These structural features contribute to its diverse reactivity and functional versatility.

The chemical structure of Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate is depicted by the molecular formula C₁₃H₁₅NO₃. The presence of the cyano group (-CN) imparts significant electronic and steric effects, making the compound highly reactive in various chemical transformations. The ethyl substituent (-CH₂CH₃) adds bulk and influences the compound's solubility and reactivity, while the hydroxymethyl group (-CH₂OH) provides a versatile functional handle for further derivatization.

In terms of physical properties, Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's melting point and boiling point are not well-documented in the literature, but these properties can be determined through standard analytical techniques.

The synthesis of Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate can be achieved through several synthetic routes. One common approach involves the reaction of 4-ethyl-3-hydroxybenzaldehyde with ethyl cyanoacetate in the presence of a base, followed by reduction of the resulting nitrile to form the hydroxymethyl group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have also shown promise in improving the efficiency and selectivity of these synthetic pathways.

Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate has been studied for its potential pharmaceutical applications. The presence of the cyano group and hydroxymethyl substituent makes it an attractive candidate for drug development due to its ability to modulate biological targets. Research has shown that compounds with similar structural features exhibit anti-inflammatory, antiviral, and anticancer activities. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated potent inhibitory effects on cancer cell proliferation by targeting specific signaling pathways.

In addition to its pharmaceutical potential, Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate has found applications in materials science. The compound can be used as a building block for synthesizing advanced materials with unique properties, such as polymers with enhanced mechanical strength or electronic devices with improved performance. Its ability to undergo controlled polymerization reactions makes it a valuable precursor for developing functional materials for various industrial applications.

The safety and toxicity profiles of Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate are important considerations for both research and industrial use. While detailed toxicological data are still being compiled, preliminary studies suggest that the compound is relatively stable under normal handling conditions and does not pose significant acute toxicity risks. However, appropriate safety measures should always be followed when handling this compound to minimize potential hazards.

In conclusion, Ethyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate (CAS No. 1807262-27-6) is a multifaceted organic compound with a rich structural profile and promising applications in pharmaceuticals, materials science, and chemical research. Its unique combination of functional groups provides a foundation for further exploration and development across multiple disciplines. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility and impact.